Cas no 1936387-72-2 (Cyclopentanecarboxaldehyde, 3-methyl-1-(3-methyl-2-buten-1-yl)-)

• Product Name: Cyclopentanecarboxaldehyde, 3-methyl-1-(3-methyl-2-buten-1-yl)-
• CAS No: 1936387-72-2
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 5253739
• Update Time: 2025-05-23

Cyclopentanecarboxaldehyde, 3-methyl-1-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxaldehyde, 3-methyl-1-(3-methyl-2-buten-1-yl)-

• Inchi： 1S/C12H20O/c1-10(2)4-6-12(9-13)7-5-11(3)8-12/h4,9,11H,5-8H2,1-3H3
• InChI Key： HIRDIISGKPUREC-UHFFFAOYSA-N
• SMILES： C1(C/C=C(/C)\C)(C=O)CCC(C)C1

Additional information on Cyclopentanecarboxaldehyde, 3-methyl-1-(3-methyl-2-buten-1-yl)-

Cyclopentanecarboxaldehyde, 3-methyl-1-(3-methyl-2-buten-1-yl)-: A Comprehensive Overview

The compound with CAS No. 1936387-72-2, commonly referred to as Cyclopentanecarboxaldehyde, 3-methyl-1-(3-methyl-2-buten-1-yl)-, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and material development.

Cyclopentanecarboxaldehyde, 3-methyl-1-(3-methyl-2-buten-1-yl)- is characterized by its cyclopentane ring system, which serves as a versatile platform for further chemical modifications. The presence of the aldehyde group and the substituted alkene moiety introduces a level of reactivity that makes this compound valuable in organic synthesis. Recent studies have highlighted its role in the development of novel materials, including polymers and bioactive compounds.

One of the most notable aspects of this compound is its ability to participate in various types of chemical reactions, such as aldol condensations and Michael additions. These reactions are pivotal in the construction of complex molecular architectures, making Cyclopentanecarboxaldehyde, 3-methyl-1-(3-methyl-2-buten-1-yl)- a key intermediate in the synthesis of biologically active molecules and advanced materials.

Recent research has also explored the potential of this compound in the field of sustainable chemistry. By leveraging its reactivity and structural flexibility, scientists have developed new methods for synthesizing eco-friendly materials that exhibit improved performance characteristics. For instance, studies have demonstrated the use of Cyclopentanecarboxaldehyde, 3-methyl-1-(3-methyl-2-buten-1-yl)- in the creation of biodegradable polymers, which hold promise for reducing environmental impact.

In addition to its role in material science, Cyclopentanecarboxaldehyde, 3-methyl-1-(3-methyl-2-buten-1-yl)- has shown potential in pharmaceutical applications. Its unique structure allows for the formation of bioactive compounds that target specific biological pathways. Researchers have reported success in using this compound as a precursor for synthesizing molecules with anti-inflammatory and antioxidant properties.

The synthesis of Cyclopentanecarboxaldehyde, 3-methyl-1-(3-methyl-2-buten_yl)- involves a series of carefully controlled reactions that ensure high purity and structural integrity. Recent advancements in catalytic methods have enabled more efficient production processes, making this compound more accessible for industrial applications.

Furthermore, the stability and reactivity of Cyclopentanecarboxaldehyde, 3-methyl_ have been extensively studied under various conditions. These studies have provided valuable insights into its behavior under thermal and photochemical conditions, which are critical for optimizing its use in different chemical processes.

In conclusion, Cyclopentanecarboxaldehyde, 3-methyl_ stands out as a versatile and valuable compound with a wide range of applications across multiple disciplines. Its unique structural features and reactivity make it an essential component in modern chemical research and development.